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Compound of Interest

Compound Name: Methenolone enanthate

Cat. No.: B1676381

For researchers, scientists, and drug development professionals, the proper disposal of
Methenolone enanthate is a critical component of laboratory safety and environmental
responsibility. As a controlled substance and a potent anabolic steroid, Methenolone
enanthate requires meticulous handling and disposal procedures to prevent occupational
exposure, environmental contamination, and regulatory non-compliance. This guide provides
essential, step-by-step instructions for the safe disposal of Methenolone enanthate and
associated materials in a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Methenolone enanthate
is fundamental to its safe handling and disposal.

Property Value
Molecular Formula C27H4203
Molecular Weight 414.6 g/mol
Physical Description Crystalline solid

Insoluble in water. Soluble in toluene, methanol,

Solubilit
Y and diethyl ether.[1]

Storage Temperature -20°C[2]
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Health and Safety Hazards

Methenolone enanthate is classified as a hazardous substance with the following risk
phrases:

o Harmful if swallowed.
e Suspected of causing cancer.
o May damage fertility or the unborn child.

Due to these health risks, it is imperative to handle Methenolone enanthate with appropriate
personal protective equipment (PPE), including gloves, lab coats, and safety glasses. All
handling should be performed in a well-ventilated area, preferably within a chemical fume
hood, to avoid the formation and inhalation of aerosols.

Step-by-Step Disposal Protocol

The disposal of Methenolone enanthate must adhere to institutional, local, and federal
regulations for hazardous and controlled substance waste. The following protocol outlines the
general steps for its proper disposal.

Waste Identification and Segregation

Properly identify and segregate all Methenolone enanthate waste. This includes:
e Expired or unused Methenolone enanthate.

o Contaminated lab supplies (e.g., pipette tips, vials, gloves).

e Rinsate from decontaminated glassware and equipment.

Segregate Methenolone enanthate waste from other chemical waste streams to prevent
accidental mixing of incompatible substances.

Waste Accumulation and Storage

All Methenolone enanthate waste must be collected in designated, properly labeled, and
sealed containers.
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o Container Requirements: Use sturdy, leak-proof containers that are chemically compatible
with Methenolone enanthate. The original container may be used if it is in good condition.
For liquid waste, secondary containment is required to prevent spills.

o Labeling: All waste containers must be clearly labeled with a hazardous waste tag that
includes:

o The full chemical name: "Methenolone enanthate" (no abbreviations).
o The concentration and quantity of the waste.

o The date when the waste was first added to the container.

o Appropriate hazard symbols (e.g., "Toxic," "Hazardous").

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory. This area should be secure, well-ventilated, and away from general traffic.

Decontamination of Laboratory Equipment

All equipment and surfaces that have come into contact with Methenolone enanthate must be
thoroughly decontaminated.

e Gross Contamination Removal: Physically remove any visible residue using absorbent pads
or other appropriate tools.

» Cleaning: Wash the equipment with a suitable solvent (e.g., ethanol, methanol) to dissolve
the Methenolone enanthate, followed by a thorough wash with soap and water. All cleaning
materials and rinsate must be collected as hazardous waste.

 Verification: After cleaning, a final rinse with a clean solvent can be collected and analyzed to
ensure complete decontamination, if required by institutional protocols.

Disposal through a Licensed Waste Management
Service

Do not dispose of Methenolone enanthate down the drain or in the regular trash.[3][4] The
only acceptable method of disposal is through a licensed hazardous waste management
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service.

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup of the hazardous waste.

o Documentation: Ensure all required paperwork is completed for the waste pickup, including a
detailed inventory of the waste being disposed of.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Methenolone
enanthate.
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Caption: Workflow for the proper disposal of Methenolone enanthate.

Environmental Considerations

While specific data on the environmental fate of Methenolone enanthate is limited, studies on
other anabolic steroids, such as trenbolone acetate, have shown that they can be persistent in
the environment and may not fully degrade.[5] Improper disposal can lead to the contamination
of water and soil, potentially impacting aquatic life and ecosystems. Therefore, strict adherence
to the outlined disposal procedures is essential to minimize the environmental impact of this
compound. Discharge into sewer systems or the environment must be avoided.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. maine.gov [maine.gov]
e 2. needle.tube [needle.tube]
o 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

e 4. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental
Health & Safety | University of Nevada, Reno [unr.edu]

e 5. Laboratory Equipment Decontamination Procedures - Wayne State University
[research.wayne.edu]
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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